Cas no 1934428-07-5 (2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile)

• Product Name: 2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile
• CAS No: 1934428-07-5
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD29949878
• CID: 5246556
• PubChem ID: 130621211
• Update Time: 2025-05-25

2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile

• MDL： MFCD29949878
• Inchi： 1S/C13H16N2O/c14-8-6-13(16)7-9-15(11-13)10-12-4-2-1-3-5-12/h1-5,16H,6-7,9-11H2
• InChI Key： BMCAXKPTGPKPDV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(O)(CC#N)C1

Additional information on 2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile

Comprehensive Overview of 2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile (CAS No. 1934428-07-5)

2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile (CAS No. 1934428-07-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitrile-functionalized pyrrolidine derivative is characterized by its unique structural features, including a benzyl group and a hydroxyl group attached to the pyrrolidine ring. Its molecular formula, C₁₃H₁₆N₂O, and intricate architecture make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and medicinal chemistry.

The compound's pyrrolidine scaffold is a common motif in many FDA-approved drugs, highlighting its importance in modern therapeutics. Researchers are increasingly exploring its potential applications in targeting central nervous system (CNS) disorders, neurodegenerative diseases, and inflammatory conditions. Recent studies have also investigated its role as a chiral building block in asymmetric synthesis, a hot topic in green chemistry and sustainable pharmaceutical manufacturing.

One of the most searched questions about 2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile relates to its synthetic routes and purification methods. Industry professionals often seek optimized protocols for its preparation, with a focus on yield improvement and cost efficiency. The compound's nitrile group offers versatile reactivity, enabling transformations into amides, carboxylic acids, or heterocycles, which aligns with the growing demand for multifunctional intermediates in drug development pipelines.

In the context of AI-driven drug discovery, 1934428-07-5 has emerged as a compound of interest for virtual screening and molecular docking studies. Computational chemists frequently include this structure in libraries for target identification due to its balanced lipophilicity and hydrogen-bonding capacity. These properties make it a promising candidate for modulating protein-protein interactions, a cutting-edge area in precision medicine.

The pharmacokinetic profile of related pyrrolidine derivatives has sparked discussions about the ADME (Absorption, Distribution, Metabolism, Excretion) characteristics of 2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile. While specific clinical data may be limited, the compound's structural analogs show favorable blood-brain barrier permeability, making it relevant to current research on neurological therapeutics. This aligns with trending searches about BBB-penetrant molecules and CNS drug design strategies.

From a green chemistry perspective, there's growing interest in developing catalytic methods for synthesizing such nitrogen-containing heterocycles. The hydroxypyrrolidine core of 1934428-07-5 presents opportunities for biocatalytic transformations and enzymatic resolutions, addressing the pharmaceutical industry's need for more sustainable synthetic approaches. These aspects frequently appear in searches related to environmentally friendly synthesis and green pharmaceutical intermediates.

Quality control and analytical characterization of 2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile represent another area of professional inquiry. Advanced techniques like HPLC-MS, NMR spectroscopy, and chiral separation methods are commonly discussed in relation to this compound, reflecting the broader industry emphasis on analytical method development for complex molecules. The presence of both chiral centers and polar functional groups makes its analysis particularly challenging and educationally valuable.

In material science applications, derivatives of 1934428-07-5 have shown potential as ligands for metal catalysis or as components in functionalized polymers. The compound's ability to coordinate with transition metals while maintaining stability under various conditions makes it interesting for researchers working on homogeneous catalysis systems. This connects to popular searches about nitrile-containing ligands and pyrrolidine-based catalysts in synthetic chemistry.

The safety profile and handling considerations for 2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile follow standard laboratory protocols for nitrile compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation systems are recommended during handling, reflecting general best practices in chemical research that many professionals search for when working with new compounds.

Looking forward, the scientific community anticipates expanded applications of 1934428-07-5 in combinatorial chemistry libraries and fragment-based drug discovery. Its modular structure allows for diverse chemical modifications, positioning it as a versatile scaffold in the development of small molecule therapeutics. These applications resonate with current industry trends toward targeted therapies and personalized medicine approaches that dominate contemporary pharmaceutical research discussions.